Cas no 1020966-38-4 (2-Chloro-N-(2-methylpropyl)-3,4-quinolinediamine)

2-Chloro-N-(2-methylpropyl)-3,4-quinolinediamine structure
1020966-38-4 structure
Product Name:2-Chloro-N-(2-methylpropyl)-3,4-quinolinediamine
CAS No:1020966-38-4
MF:C13H16ClN3
MW:249.739241600037
CID:2354811
Update Time:2023-08-07

2-Chloro-N-(2-methylpropyl)-3,4-quinolinediamine Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-3-N-(2-methylpropyl)quinoline-3,4-diamine
    • 2-CHLORO-N-(2-METHYLPROPYL)-3,4-QUINOLINEDIAMINE
    • PubChem21056
    • VQ10113
    • A810621
    • 2-chloro-N3-(2-methylpropyl)quinoline-3,4-diamine
    • 2-Chloro-N~3~-(2-methylpropyl)quinoline-3,4-diamine
    • 2-chloranyl-N3-(2-methylpropyl)quinoline-3,4-diamine
    • 2-Chloro-N-(2-methylpropyl)-3,4-quinolinediamine
    • Inchi: 1S/C13H16ClN3/c1-8(2)7-16-12-11(15)9-5-3-4-6-10(9)17-13(12)14/h3-6,8,16H,7H2,1-2H3,(H2,15,17)
    • InChI Key: JIJSWMBGPTXCNI-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=C2C=CC=CC2=N1)N)NCC(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Topological Polar Surface Area: 50.9
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